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Compound of Interest

Compound Name: SBI-0206965

Cat. No.: B610725

Technical Support Center: SBI-0206965

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability in solution and proper storage
conditions for the ULK1 inhibitor, SBI-0206965.

Frequently Asked Questions (FAQSs)

Q1: How should | store SBI-0206965 upon receipt?

A: Upon receipt, SBI-0206965 should be stored under the conditions specified on the product
data sheet.[1] Lyophilized powder is generally stable for extended periods when stored at
-20°C, desiccated.[2] Some suppliers indicate stability for up to 3 years at -20°C in powder
form.[3][4][5]

Q2: What is the recommended solvent for reconstituting SBI-02069657

A: The recommended solvent for reconstituting SBI-0206965 is dimethyl sulfoxide (DMSO).[2]
[31[4][5][6][7] It is soluble in DMSO at concentrations of 30 mg/mL[2][6] and = 100 mg/mL.[3][4]
For best results, use freshly opened, moisture-free DMSO, as hygroscopic DMSO can
negatively impact solubility.[3][5]

Q3: How should | prepare a stock solution of SBI-0206965?
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A: To prepare a 10 mM stock solution, for example, you can reconstitute 5 mg of the lyophilized
powder in 1.02 ml of DMSO.[2] It is recommended to warm the solution gently at 37°C for 10
minutes and/or use an ultrasonic bath to aid dissolution.[1][7]

Q4: What are the recommended storage conditions for SBI-0206965 in solution?

A: Once in solution, SBI-0206965 should be stored at -20°C or -80°C.[2][3][4] To prevent loss
of potency, it is advised to use the solution within 3 months when stored at -20°C.[2] For longer-
term storage, -80°C is recommended, with stability for up to 6 months.[3][4] It is crucial to
aliquot the stock solution into single-use volumes to avoid multiple freeze-thaw cycles.[2]

Q5: What is the stability of SBI-0206965 in aqueous solutions?

A: SBI-0206965 has limited solubility in aqueous solutions. For instance, in a 1:1 solution of
DMSO:PBS (pH 7.2), the solubility is approximately 0.5 mg/ml.[6] For in vivo studies, specific
formulations such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline have been
used to achieve a clear solution.[4] The stability in such aqueous-based formulations over time
is not extensively reported and should be determined empirically.

Data Summary Tables

Table 1: Storage Conditions and Stability of SBI-0206965

Storage Duration of

Form Temperature Stability Source
Lyophilized Powder -20°C 24 months [2]
Lyophilized Powder -20°C 3years [31141[5]
Lyophilized Powder 4°C 2 years [3][4]
In Solution (DMSO) -20°C Up to 3 months [2]
In Solution (DMSO) -20°C 1 month [3114]
In Solution (DMSO) -80°C 6 months [31[4]
Table 2: Solubility of SBI-0206965
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Solvent Concentration Source
DMSO 30 mg/mL [2][6]
DMSO > 100 mg/mL (204.37 mM) [3][4]
DMSO > 24.5 mg/mL [1][7]
DMF 30 mg/mL [6]
Ethanol 1 mg/mL [6]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [6]

10% DMSO >> 40% PEG300

>> 5% Tween-80 >> 45% > 2.5 mg/mL (5.11 mM) [4]
saline
10% DMSO >> 90% corn oil > 2.5 mg/mL (5.11 mM) [4]
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving the

compound

- Inappropriate solvent- Low-
quality or wet solvent-

Insufficient mixing

- Ensure you are using high-
purity, anhydrous DMSO.-
Warm the solution at 37°C for
10-15 minutes.- Use an
ultrasonic bath to aid

dissolution.

Precipitate forms in the stock

solution upon storage

- Supersaturated solution-

Freeze-thaw cycles

- Prepare a fresh stock solution
at a slightly lower
concentration.- Ensure the
solution is fully dissolved
before freezing.- Aliquot the
stock solution to avoid

repeated freeze-thaw cycles.

Loss of compound activity over

time

- Improper storage- Frequent
freeze-thaw cycles-

Degradation in solution

- Store aliquots at -80°C for
long-term storage.- Prepare
fresh working solutions from a
new aliquot for each
experiment.- Avoid storing
diluted working solutions for

extended periods.

Inconsistent experimental

results

- Inaccurate concentration of
stock solution- Degradation of

the compound

- Verify the concentration of
your stock solution using a
spectrophotometer or other
analytical method.- Use a fresh
aliquot of the stock solution for

critical experiments.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of SBI-0206965 in DMSO

e Materials:

o SBI-0206965 (lyophilized powder)

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b610725?utm_src=pdf-body
https://www.benchchem.com/product/b610725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

o Calibrated pipettes

e Procedure:

1. Allow the vial of SBI-0206965 powder to equilibrate to room temperature before opening
to prevent condensation.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular
weight of SBI-0206965 is approximately 489.32 g/mol .[3][4] For 1 mg of SBI-0206965,
you will need approximately 204.4 pL of DMSO.

3. Carefully add the calculated volume of DMSO to the vial containing the SBI-0206965
powder.

4. Vortex the solution for 1-2 minutes to facilitate dissolution.

5. If necessary, warm the solution at 37°C for 10 minutes or place it in an ultrasonic bath for
a few minutes until the solution is clear and free of particulates.

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

7. Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 6 months).[2][3][4]

Visualizations
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Experimental Workflow: SBI-0206965 Stock Solution Preparation and Storage
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Caption: Workflow for preparing and storing SBI-0206965 stock solutions.

Simplified ULK1 Signaling Pathway and Inhibition by SBI-0206965
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SBI-0206965 stability in solution and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610725#shi-0206965-stability-in-solution-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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